Cas no 2172512-23-9 (4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine)
4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine
- EN300-1289743
- 4-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine
- 2172512-23-9
-
- Inchi: 1S/C9H9ClN2OS2/c10-8-2-1-7(13-8)5-14-3-6-4-15-9(11)12-6/h1-2,4H,3,5H2,(H2,11,12)
- InChI Key: LGHVCVDVKRCAJO-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(CSCC2=CSC(N)=N2)O1
Computed Properties
- Exact Mass: 259.9844830g/mol
- Monoisotopic Mass: 259.9844830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 106Ų
4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289743-1.0g |
4-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine |
2172512-23-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1289743-50mg |
4-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine |
2172512-23-9 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1289743-100mg |
4-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine |
2172512-23-9 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1289743-250mg |
4-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine |
2172512-23-9 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1289743-500mg |
4-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine |
2172512-23-9 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1289743-1000mg |
4-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine |
2172512-23-9 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1289743-2500mg |
4-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine |
2172512-23-9 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1289743-5000mg |
4-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine |
2172512-23-9 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1289743-10000mg |
4-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine |
2172512-23-9 | 10000mg |
$4236.0 | 2023-10-01 |
4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine
Introduction to 4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine (CAS No. 2172512-23-9)
4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2172512-23-9, belongs to the thiazole class of molecules, which are well-documented for their role in various biological processes and therapeutic applications.
The chemical structure of 4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine features a thiazole ring substituted with a methylsulfanyl group at the 4-position and a 5-chlorofuran moiety at the 2-position. This specific arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the chlorofuran substituent in this compound may contribute to its bioactivity by influencing its interactions with biological targets.
One of the most compelling aspects of 4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine is its potential role as a pharmacophore. Pharmacophores are the key structural elements responsible for the biological activity of a molecule. The combination of the thiazole ring, the methylsulfanyl group, and the 5-chlorofuran moiety may work synergistically to produce a potent effect on target enzymes or receptors.
Recent studies have highlighted the importance of thiazole derivatives in the development of new drugs. For instance, researchers have identified several thiazole-based compounds that show promise in preclinical trials for treating various diseases. The structural features of these compounds, including the presence of sulfur and nitrogen atoms in the thiazole ring, are believed to contribute to their ability to interact with biological targets.
The synthesis of 4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chlorofuran substituent at the 2-position of the thiazole ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency.
Once synthesized, 4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine can be subjected to various biological assays to evaluate its potential therapeutic effects. These assays may include enzyme inhibition studies, cell-based assays, and animal models. The results from these studies will provide valuable insights into the compound's mechanism of action and its potential as a lead compound for drug development.
The importance of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques can be used to predict how 4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine interacts with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize the compound's structure for better bioactivity.
In conclusion, 4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-am ine (CAS No. 2172512-23) is a promising compound with potential applications in pharmaceutical research. Its unique structural features and bioactivity make it an attractive candidate for further investigation. As research in this area continues to advance, we can expect more insights into its therapeutic potential and how it can be developed into new treatments for various diseases.
2172512-23-9 (4-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)